Benzenesulfonic acid, nitro-, sodium salt
Overview
Description
Benzenesulfonic acid, nitro-, sodium salt is a bioactive chemical.
Scientific Research Applications
Chemical Synthesis and Optimization :
- Sodium m-nitro-benzenesulfonate is prepared through a process that is simple, feasible, and efficient, resulting in high yields and quality products (Fang, 2004).
- Optimizing the preparation of a hydrotrope (mixture of sodium toluenesulfonate and sodium xylenesulfonates) for liquid detergents using experimental designs demonstrates high yield and acceptable amounts of residual sodium sulfates and sodium benzenesulfonate (Baati, Kamoun, Chaâbouni, Sergent, & Phan-tan-luu, 2006).
Industrial and Engineering Applications :
- Benzenesulfonic acid sodium salt significantly accelerates the formation rate of gas hydrates, showing potential in cool storage systems for practical air conditioning engineering (Bi, Guo, Zhu, Zhang, & Chen, 2006).
- The reactive granulation of sodium carbonate with dodecyl-benzenesulfonic acid, an important process in producing detergents, highlights the significance of reaction kinetics and operating parameters (Schöngut, Smrčka, & Štěpánek, 2013).
Materials Science and Catalysis :
- Silica-supported benzenesulfonic acid is effective as a catalyst in the vapor-phase nitration of benzene, yielding high percentages of nitrobenzene (Suzuki, Tohmori, & Ono, 1987).
- Palladium nanoparticles supported on functionalized multi-walled carbon nanotubes (MWCNTs) with benzenesulfonic acid show enhanced catalytic activity for formic acid electrooxidation (Yang, Zhang, Mi, & Ye, 2008).
Organic Chemistry and Compound Synthesis :
- Benzenesulfonic acid sodium salt plays a crucial role in the regioselective preparation of allylic sulfones, influencing product distribution and isomerization in palladium-catalyzed reactions (Ono, Hamamoto, Kawai, Kaji, Tamura, & Kakihana, 1986).
properties
CAS RN |
27215-71-0 |
|---|---|
Product Name |
Benzenesulfonic acid, nitro-, sodium salt |
Molecular Formula |
C6H4NNaO5S |
Molecular Weight |
225.16 g/mol |
IUPAC Name |
sodium;2-nitrobenzenesulfonate |
InChI |
InChI=1S/C6H5NO5S.Na/c8-7(9)5-3-1-2-4-6(5)13(10,11)12;/h1-4H,(H,10,11,12);/q;+1/p-1 |
InChI Key |
LIBWRRJGKWQFSD-UHFFFAOYSA-M |
SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)[O-].[Na+] |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)[O-].[Na+] |
Appearance |
Solid powder |
Other CAS RN |
27215-71-0 25732-79-0 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Benzenesulfonic acid, nitro-, sodium salt |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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